Cas no 1286719-05-8 (N-(3-methoxyphenyl)methyl-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide)

• Product Name: N-(3-methoxyphenyl)methyl-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide
• CAS No: 1286719-05-8
• MF: C₂₁H₂₄N₆O₂
• MW: 392.454263687134
• CID: 6614541
• PubChem ID: 52992986
• Update Time: 2025-10-19

N-(3-methoxyphenyl)methyl-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)methyl-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide
• N-[(3-methoxyphenyl)methyl]-1-(6-pyrazol-1-ylpyridazin-3-yl)piperidine-3-carboxamide
• AKOS024533701
• 1286719-05-8
• F6149-0120
• VU0533430-1
• SR-01000926895-1
• SR-01000926895
• 1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(3-methoxybenzyl)piperidine-3-carboxamide
• N-[(3-methoxyphenyl)methyl]-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide

• Inchi： 1S/C21H24N6O2/c1-29-18-7-2-5-16(13-18)14-22-21(28)17-6-3-11-26(15-17)19-8-9-20(25-24-19)27-12-4-10-23-27/h2,4-5,7-10,12-13,17H,3,6,11,14-15H2,1H3,(H,22,28)
• InChI Key： DRQJHPSHVYNUKW-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2=CC=C(N3C=CC=N3)N=N2)CCC1)NCC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 392.196
• Monoisotopic Mass: 392.196
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2A^2
• XLogP3: 1.8

Additional information on N-(3-methoxyphenyl)methyl-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide

N-(3-methoxyphenyl)methyl-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide

The compound N-(3-methoxyphenyl)methyl-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide, with CAS No 1286719-05-8, is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its complex structure, which includes a piperidine ring, a pyridazine moiety, and a pyrazole group, all interconnected in a manner that imparts unique pharmacological properties.

Recent studies have highlighted the potential of this compound as a modulator of various biological targets, particularly in the context of neurodegenerative diseases and cancer therapy. The presence of the pyrazole group, a five-membered aromatic ring containing two nitrogen atoms, contributes to the molecule's ability to interact with specific protein targets, making it a promising candidate for drug development.

The synthesis of N-(3-methoxyphenyl)methyl-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process.

In terms of pharmacokinetics, this compound exhibits favorable properties such as good solubility and bioavailability, which are critical for its potential use as an oral medication. Preclinical studies have demonstrated that it can effectively penetrate cellular membranes and reach intracellular targets without causing significant toxicity to healthy cells.

One of the most exciting developments in recent research is the identification of this compound as a potent inhibitor of certain kinase enzymes involved in signaling pathways critical for cancer cell proliferation and survival. This discovery has opened new avenues for its application in targeted cancer therapy.

Furthermore, the incorporation of the 3-methoxyphenyl group into the molecule's structure enhances its stability and selectivity, making it less prone to off-target effects compared to other similar compounds. This feature is particularly advantageous in drug design, where minimizing adverse effects is paramount.

Looking ahead, ongoing clinical trials are expected to provide deeper insights into the safety and efficacy profile of N-(3-methoxyphenyl)methyl-1-6-(1H-pyrazol-1-yl)pyridazin-3-yl-piperidine-3-carboxamide. Its ability to modulate multiple pathways simultaneously suggests that it could serve as a versatile therapeutic agent with broad applicability across various disease states.

In conclusion, this compound represents a significant advancement in medicinal chemistry, offering new possibilities for treating complex diseases through its innovative molecular design and robust pharmacological profile.